Cas no 925-06-4 (Diisobutyl succinate)

• Product Name: Diisobutyl succinate
• CAS No: 925-06-4
• MF: C₁₂H₂₂O₄
• MW: 230.300684452057
• CID: 40242
• PubChem ID: 70214
• Update Time: 2025-04-18

Diisobutyl succinate Chemical and Physical Properties

Names and Identifiers

• Diisobutyl succinate
• Di-iso-butyl succinate
• BICYCLOHEXYL
• bis(2-methylpropyl) butanedioate
• Bernsteinsaeure-diisobutylester
• EINECS 213-113-7
• Isobutyl succinate
• succinic acid diisobutyl ester
• Butanedioic acid diisobutyl ester
• W-100284
• SCHEMBL334176
• DTXCID1031335
• DIISOBUTYL SUCCINATE [INCI]
• 1,4-BIS(2-METHYLPROPYL) BUTANEDIOATE
• UNII-1241X4J800
• G14695
• Butanedioic acid, bis(2-methylpropyl) ester
• AI3-05515
• NS00019478
• Q27251367
• Butanedioic acid, di-(2-methylpropyl) ester
• Butanedioic acid, 1,4-bis(2-methylpropyl) ester
• DTXSID2052734
• 925-06-4
• Succinic acid, diisobutyl ester
• butanedioic acid bis-(2-methylpropyl) ester
• 1241X4J800

• Inchi： 1S/C12H22O4/c1-9(2)7-15-11(13)5-6-12(14)16-8-10(3)4/h9-10H,5-8H2,1-4H3
• InChI Key： QCOAPBRVQHMEPF-UHFFFAOYSA-N
• SMILES： O(C(CCC(=O)OCC(C)C)=O)CC(C)C

Computed Properties

• Exact Mass: 230.15200
• Monoisotopic Mass: 230.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 0.982
• Boiling Point: 252.6 °C at 760 mmHg
• Flash Point: 109.8 °C
• Refractive Index: 1.434
• PSA: 52.60000
• LogP: 2.16500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters